Cas no 2229559-69-5 (tert-butyl N-2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenylcarbamate
• CAS No: 2229559-69-5
• MF: C₁₈H₂₈N₂O₄
• MW: 336.425925254822
• CID: 6381872
• PubChem ID: 165682253
• Update Time: 2025-05-23

tert-butyl N-2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenylcarbamate
• 2229559-69-5
• EN300-1889442
• tert-butyl N-[2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenyl]carbamate

• Inchi： 1S/C18H28N2O4/c1-17(2,3)24-16(22)20-15-6-5-13(23-4)11-14(15)18(19)9-7-12(21)8-10-18/h5-6,11-12,21H,7-10,19H2,1-4H3,(H,20,22)
• InChI Key： PRDJSZSIOAKSMY-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=C(C=CC=2NC(=O)OC(C)(C)C)OC)(CC1)N

Computed Properties

• Exact Mass: 336.20490738g/mol
• Monoisotopic Mass: 336.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenylcarbamate

tert-butyl N-2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenylcarbamate (CAS No: 2229559-69-5) is a highly specialized organic compound with a complex structure and diverse applications. This compound has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science due to its unique chemical properties and functional groups. In this article, we will delve into its structure, synthesis, applications, and recent advancements in research.

tert-butyl N-2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenylcarbamate is characterized by its intricate molecular architecture, which includes a tert-butyl group, an amino group, a hydroxycyclohexane ring, and a methoxyphenyl group. The presence of these functional groups imparts the compound with versatile reactivity and selectivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential as a precursor in the development of advanced materials and bioactive compounds.

The synthesis of tert-butyl N-2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenylcarbamate involves a series of carefully designed reactions that leverage modern synthetic methodologies. Researchers have employed techniques such as nucleophilic substitution, condensation reactions, and catalytic asymmetric synthesis to achieve high yields and purity. Notably, the use of green chemistry principles in its synthesis has been a focal point of recent investigations, aligning with global efforts to promote sustainable chemical processes.

In terms of applications, tert-butyl N-2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenylcarbamate has demonstrated remarkable potential in the pharmaceutical industry. Its ability to act as a bioisostere or prodrug has been extensively explored, particularly in the context of drug delivery systems. Recent findings suggest that this compound could serve as a platform for developing targeted therapies with enhanced bioavailability and reduced side effects.

Moreover, the compound's role in agrochemicals cannot be overlooked. Its ability to modulate enzyme activity and interact with biological systems makes it a promising candidate for pest control agents and plant growth regulators. Cutting-edge research has revealed that tert-butyl N-2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenylcarbamate exhibits selective toxicity against certain agricultural pests while being environmentally benign.

Recent advancements in computational chemistry have further elucidated the electronic properties and reactivity of tert-butyl N-2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenylcarbamate. Quantum mechanical calculations have provided insights into its molecular orbitals and interaction patterns, paving the way for novel applications in materials science. For instance, this compound has shown promise as a building block for advanced polymers and nanomaterials with tailored electronic properties.

In conclusion, tert-butyl N-2-(1-amino-4-hydroxycyclohexyl)-4-methoxyphenylcarbamate (CAS No: 2229559-69-5) is a multifaceted compound with significant implications across various scientific domains. Its unique structure, versatile synthesis methods, and diverse applications underscore its importance in contemporary research. As ongoing studies continue to uncover new potentials for this compound, it stands poised to play an increasingly pivotal role in advancing technological and therapeutic innovations.